Cas no 851944-76-8 (N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-76-8
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 5796978
• Update Time: 2025-07-09

N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(diphenylmethyl)-3-methyl-5-oxo-
• N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C21H17N3O2S/c1-14-13-27-21-22-12-17(20(26)24(14)21)19(25)23-18(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13,18H,1H3,(H,23,25)
• InChI Key： HFIKEYIBTZANTI-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(=O)C(C(NC(C1=CC=CC=C1)C1=CC=CC=C1)=O)=CN=2

Additional information on N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 851944-76-8, known as N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are heterocyclic structures with diverse biological activities. The molecule's unique structure combines a diphenylmethyl group with a thiazolopyrimidine core, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide as a modulator of kinase activity, particularly in the context of cancer treatment. The thiazolopyrimidine core is known to interact with ATP-binding pockets of protein kinases, making this compound a potential lead for developing anti-cancer agents. Researchers have reported that this compound exhibits selective inhibition against certain kinases, which are often overexpressed in malignant tumors.

The synthesis of N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide involves a multi-step process that includes the formation of the thiazolopyrimidine ring system and subsequent functionalization. The use of diphenylmethyl group as a substituent is strategic, as it enhances the molecule's lipophilicity and bioavailability. This structural feature is critical for optimizing pharmacokinetic properties, ensuring that the compound can effectively reach its target sites within the body.

One of the most exciting developments involving this compound is its potential role in targeting specific signaling pathways associated with cellular proliferation and apoptosis. Preclinical studies have demonstrated that N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide can induce cell cycle arrest and apoptosis in cancer cells without significantly affecting normal cells. This selectivity is a hallmark of effective anti-cancer agents and underscores the compound's therapeutic potential.

In addition to its anti-cancer properties, this compound has shown promise in modulating other biological processes. For instance, it has been investigated for its potential role in inflammatory diseases by inhibiting key enzymes involved in inflammatory cascades. The versatility of its structure allows for multiple modes of action, making it a valuable tool in drug discovery.

The development of N-(diphenylmethyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine